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Compound of Interest

Compound Name: Diazolidinylurea

Cat. No.: B1206482 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides essential, immediate safety and

logistical information for the handling of Diazolidinylurea, a common antimicrobial

preservative. The following procedural guidance is designed to be a preferred source for

laboratory safety and chemical handling, fostering a culture of safety and trust.

Chemical and Physical Properties

Property Value

CAS Number 78491-02-8

Molecular Formula C8H14N4O7

Molecular Weight 278.22 g/mol

Appearance White powder

Solubility Soluble in water

Toxicological Data[1]
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Test Species Route Value

LD50 Rat (male/female) Oral 2570 mg/kg bw

LD50 Rabbit (male/female) Dermal > 2000 mg/kg bw

Operational Plan for Safe Handling
Adherence to a strict operational plan is crucial to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area.[2]

Use a chemical fume hood or other approved local exhaust ventilation when handling

Diazolidinylurea powder to minimize dust inhalation.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

2. Personal Protective Equipment (PPE):

The following PPE should be worn at all times when handling Diazolidinylurea:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1][3] A face shield may be necessary for operations

with a high risk of splashing.[3]

Hand Protection: Wear chemical-resistant, impervious gloves.[3] While specific breakthrough

time data for Diazolidinylurea is not readily available, nitrile rubber gloves are a common

recommendation.[3] It is critical to inspect gloves for any signs of degradation before use and

to practice proper glove removal techniques to avoid skin contact.[3]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if irritation is experienced, a NIOSH-approved full-

face respirator with appropriate cartridges should be used.[1]
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Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[2] For larger quantities or in situations with a higher risk of exposure, impervious

clothing may be necessary.[1]

3. Handling Procedures:

Avoid all personal contact, including inhalation of dust.[2]

Do not eat, drink, or smoke in areas where Diazolidinylurea is handled.[2]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2][3]

Keep containers securely sealed when not in use.[2]

Avoid the formation of dust and aerosols.[3]

4. Storage:

Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.[2]

Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan
Proper disposal of Diazolidinylurea and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste Diazolidinylurea and any contaminated materials (e.g., gloves, weighing

paper, pipette tips) in a designated, clearly labeled, and sealed hazardous waste container.

[2][5]

Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal Route:
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Dispose of all waste in accordance with local, state, and federal regulations.[2]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Unused, uncontaminated material may be eligible for recycling if suitable facilities are

available.[2]

3. Spill Cleanup:

Minor Spills:

Wearing appropriate PPE, clean up spills immediately.[2]

For dry spills, use a method that avoids generating dust, such as gently sweeping or using

a vacuum with a HEPA filter.[2]

Place the collected material in a sealed container for disposal.[2]

Wash the spill area with soap and water.[2]

Major Spills:

Evacuate the area and alert others.

Contact your institution's EHS department or emergency response team immediately.[2]

Only personnel with the appropriate training and PPE should attempt to clean up a major

spill.

Experimental Workflow: Safe Handling of
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Workflow for Safe Handling of Diazolidinylurea
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Caption: A flowchart illustrating the key steps for the safe handling of Diazolidinylurea in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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